Cas no 2228659-68-3 (3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228659-68-3
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6618691
• PubChem ID: 165794292
• Update Time: 2025-06-20

3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228659-68-3
• EN300-1995437
• 3-(2-chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid
• 3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C10H12ClNO3/c1-6-3-7(4-8(11)12-6)5-10(2,15)9(13)14/h3-4,15H,5H2,1-2H3,(H,13,14)
• InChI Key： HUAFBVMIHOITLY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228659-68-3)

3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid, identified by its Chemical Abstracts Service number CAS No. 2228659-68-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated pyridine core and a hydroxy-substituted branched alkanoic acid moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both halogenated aromatic ring and functionalized carboxylic acid group makes it a versatile intermediate in the development of novel therapeutic agents.

The pyridine scaffold, a ubiquitous structural motif in medicinal chemistry, plays a pivotal role in modulating pharmacokinetic and pharmacodynamic properties of drug candidates. In particular, the 2-chloro-6-methylpyridine derivative exhibits unique electronic and steric properties that can influence binding affinity to biological targets. The chloro substituent at the 2-position enhances lipophilicity while maintaining metabolic stability, whereas the methyl group at the 6-position introduces steric hindrance, optimizing receptor interaction. These features make this compound a promising candidate for further exploration in drug discovery.

The hydroxy-substituted 2-methylpropanoic acid moiety contributes to the compound's solubility and bioavailability, critical factors in pharmaceutical development. This functional group can also participate in hydrogen bonding interactions, enhancing binding specificity to protein targets. The combination of these structural elements suggests potential applications in the design of small-molecule inhibitors or modulators for various therapeutic indications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the chlorinated pyridine ring can engage in π-stacking interactions with aromatic residues in protein active sites, while the hydroxy acid group may form hydrogen bonds with polar amino acids. These interactions are crucial for achieving high-affinity binding and selective targeting.

Moreover, the synthesis of this compound has been optimized using modern organic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques. These approaches have improved yield and purity, making large-scale production feasible for preclinical studies. The synthetic route also highlights the compound's versatility as a building block for more complex derivatives.

In the context of contemporary pharmaceutical research, 3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid has been investigated for its potential role in addressing unmet medical needs. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways or metabolic disorders. The pyridine-based scaffold is particularly relevant in developing treatments for neurological disorders, where precise modulation of neurotransmitter systems is essential.

The compound's structural features also align with emerging trends in drug design, such as the use of halogenated heterocycles to enhance drug-like properties like solubility and cell membrane permeability. The hydroxy acid group, while contributing to solubility, also allows for further derivatization via esterification or amidation, expanding its utility as a pharmacophore.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in elucidating the biological activity of this compound and its derivatives. High-throughput screening (HTS) campaigns combined with structure-activity relationship (SAR) studies will provide valuable insights into optimizing potency and selectivity. Additionally, advances in biocatalysis may enable more sustainable production methods, aligning with green chemistry principles.

The future prospects of 3-(2-Chloro-6-methylpyridin-4-yl)-2-hydroxy-2-methylpropanoic acid are promising, with potential applications spanning from academic research to industrial drug development. Its unique structural attributes position it as a valuable asset in medicinal chemistry libraries, offering opportunities for innovation across multiple therapeutic areas.